![molecular formula C22H21FN4O B2443334 1-Ethyl-6-fluoro-4-oxo-7-(4-phenylpiperazin-1-yl)quinoline-3-carbonitrile CAS No. 1359864-71-3](/img/structure/B2443334.png)
1-Ethyl-6-fluoro-4-oxo-7-(4-phenylpiperazin-1-yl)quinoline-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Significance : They offer an alternative approach to combat drug-resistant bacterial species in burn wounds .
- Potential Applications : These compounds could serve as novel antimicrobial agents in the fight against infections .
- Clinical Implications : These findings may lead to the development of effective therapies against specific infections .
Burn Therapy
Antimicrobial Agents
Imidazole Derivatives
Molecular Docking Studies
Therapeutic Agents Against Infections
Pharmaceutical Intermediates
Mechanism of Action
Target of Action
It is noted that similar compounds, such as fluoroquinolones, primarily target bacterial dna-gyrase . This enzyme is crucial for bacterial DNA replication, making it an effective target for antibacterial agents .
Mode of Action
The compound’s mode of action is likely similar to that of other fluoroquinolones, which inhibit bacterial DNA-gyrase . This inhibition prevents the supercoiling of bacterial DNA, a critical step in DNA replication. As a result, the bacteria cannot replicate, effectively stopping its growth .
Biochemical Pathways
By analogy with other fluoroquinolones, it can be inferred that the compound interferes with the dna replication pathway in bacteria by inhibiting dna-gyrase .
Pharmacokinetics
It is known that similar compounds, such as fluoroquinolones, are generally well absorbed and widely distributed in the body . They are metabolized in the liver and excreted through the kidneys .
Result of Action
The molecular and cellular effects of the compound’s action would likely involve the disruption of bacterial DNA replication due to the inhibition of DNA-gyrase . This would result in the cessation of bacterial growth and eventually lead to bacterial death .
Action Environment
For instance, the compound’s solubility might be influenced by the pH of the environment . Additionally, temperature could affect the compound’s stability, and other substances present might interact with the compound, potentially affecting its efficacy .
properties
IUPAC Name |
1-ethyl-6-fluoro-4-oxo-7-(4-phenylpiperazin-1-yl)quinoline-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN4O/c1-2-25-15-16(14-24)22(28)18-12-19(23)21(13-20(18)25)27-10-8-26(9-11-27)17-6-4-3-5-7-17/h3-7,12-13,15H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMZKGSTTARLJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C4=CC=CC=C4)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-6-fluoro-4-oxo-7-(4-phenylpiperazin-1-yl)quinoline-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.